Cas no 114611-55-1 (Androsta-4,16-diene-3,6-dione(9CI))

• Product Name: Androsta-4,16-diene-3,6-dione(9CI)
• CAS No: 114611-55-1
• MF: C₁₉H₂₄O₂
• MW: 284.392665863037
• CID: 203442
• PubChem ID: 195096
• Update Time: 2025-04-19

Androsta-4,16-diene-3,6-dione(9CI) Chemical and Physical Properties

Names and Identifiers

• Androsta-4,16-diene-3,6-dione(9CI)
• Androsta-4,16-diene-3,6-dione
• 10,13-dimethyl-2,7,8,9,11,12,14,15-octahydro-1H-cyclopenta[a]phenanthrene-3,6-dione
• 114611-55-1
• DTXSID10921434
• SCHEMBL5973725
• (8S,9S,10R,13R,14S)-10,13-dimethyl-2,7,8,9,11,12,14,15-octahydro-1H-cyclopenta[a]phenanthrene-3,6-dione

• Inchi： 1S/C19H24O2/c1-18-7-3-4-14(18)13-11-17(21)16-10-12(20)5-9-19(16,2)15(13)6-8-18/h3,7,10,13-15H,4-6,8-9,11H2,1-2H3/t13-,14-,15-,18-,19+/m0/s1
• InChI Key： GOJSMZGIOCBZMX-UNTXSKPGSA-N
• SMILES： O=C1C2=CC(CC[C@]2(C)[C@H]2CC[C@]3(C)C=CC[C@H]3[C@@H]2C1)=O

Computed Properties

• Exact Mass: 284.17772
• Monoisotopic Mass: 284.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 417.8°Cat760mmHg
• Flash Point: 156.3°C
• Refractive Index: 1.568
• PSA: 34.14